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Compound of Interest

Compound Name: 5-Methyl-1-nitrosoindoline

Cat. No.: B8315291

Get Quote

Executive Summary
In the context of Indapamide API analysis, Indapamide Impurity A is the critical regulatory

target, defined by pharmacopoeias (EP/USP) as 1-nitroso-2-methylindoline. It is a direct

synthetic byproduct derived from the starting material, 2-methylindoline.

5-Methyl-1-nitrosoindoline is a structural isomer where the methyl group is located on the

benzene ring (position 5) rather than the pyrrolidine ring (position 2). While not the primary

regulatory impurity, it serves as a vital specificity marker in method development. Its structural

similarity allows it to co-elute with Impurity A if chromatographic conditions are not optimized,

potentially leading to false-positive quantifications or overestimation of risk.

This guide compares their physicochemical profiles, mutagenic potential based on Structure-

Activity Relationships (SAR), and analytical performance.

Chemical & Structural Analysis[1]
The core difference lies in the position of the methyl substituent relative to the N-nitroso (
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) group. This positional isomerism fundamentally alters their steric environment and metabolic
reactivity.

Feature
Indapamide Impurity A
(Target)

5-Methyl-1-nitrosoindoline
(Comparator)

IUPAC Name
1-Nitroso-2-methyl-2,3-

dihydro-1H-indole

1-Nitroso-5-methyl-2,3-

dihydro-1H-indole

CAS Number 85440-79-5
Research Grade / Custom

Synthesis

Molecular Formula

Molecular Weight 162.19 g/mol 162.19 g/mol

Methyl Position C2 (Pyrrolidine Ring) C5 (Benzene Ring)

Steric Environment

High Hindrance: Methyl group

is adjacent to the nitroso

moiety.

Low Hindrance: Methyl group

is distal to the nitroso moiety.

Key Risk
Regulatory Compliance

(EP/USP Limit)

Analytical Interference /

Specificity Challenge

Structural Visualization (Graphviz)
The following diagram illustrates the structural isomerism and its impact on the "Alpha-Carbon,"

the critical site for metabolic activation.
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Caption: Comparison of methyl positioning. Impurity A possesses a methyl group at the C2

alpha-position, creating steric hindrance that impacts metabolic activation, unlike the 5-Methyl

isomer.

Mutagenic Potential (SAR Assessment)
The "Cohort of Concern" classification for nitrosamines relies on the mechanism of

-hydroxylation. Metabolic enzymes (CYP450) typically hydroxylate the carbon atom adjacent to
the N-nitroso group (

-carbon), leading to an unstable intermediate that collapses into a DNA-alkylating diazonium
ion.

The "Blocking" Effect in Impurity A
Mechanism: In Indapamide Impurity A, the

-carbon (C2) is substituted with a methyl group.

Impact: This substitution sterically hinders the approach of CYP450 enzymes and

electronically stabilizes the C-H bond, making
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-hydroxylation significantly more difficult compared to unsubstituted nitrosamines (like
NDMA).

Result: While still classified as a nitrosamine of concern, the mutagenic potency of 1-nitroso-

2-methylindoline is theoretically lower than its 5-methyl isomer.

The "Open" Pathway in 5-Methyl-1-nitrosoindoline[2]
Mechanism: The C2 position is unsubstituted (

).

Impact: The

-carbon is accessible for hydroxylation. The distal 5-methyl group does not interfere with the
N-nitroso reaction center.

Result: This isomer represents a "classic" activation pathway, posing a theoretically higher

mutagenic risk per unit mass if present.
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Caption: The Structure-Activity Relationship (SAR) showing how the C2-methyl group in

Indapamide Impurity A hinders the metabolic activation pathway common to nitrosamines.

Analytical Performance & Methodology
Separating these isomers is the primary challenge in analytical method development. Because

they share the same molecular weight (162.19) and similar fragmentation patterns (loss of NO

radical, -30 Da), chromatographic resolution is mandatory. Mass spectrometry alone cannot

distinguish them easily without high-resolution MS^n analysis.

Experimental Protocol: LC-MS/MS Separation
Objective: Achieve baseline separation (

) between Impurity A and the 5-Methyl isomer to ensure specificity.
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1. Sample Preparation
Diluent: Methanol:Water (50:50 v/v). Avoid 100% organic solvents to prevent peak fronting.

Extraction: For drug product (tablets), crush and sonicate in diluent for 20 mins. Centrifuge at

10,000 rpm for 10 mins. Filter supernatant through 0.22 µm PTFE filter.

2. LC-MS/MS Parameters
Instrument: Triple Quadrupole LC-MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).

Column: Phenyl-Hexyl or Biphenyl phase (100 x 2.1 mm, 1.7 µm).

Why? Phenyl phases provide superior selectivity for aromatic isomers via

interactions compared to standard C18.

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: 0.1% Formic Acid in Methanol.

Gradient:

0-1 min: 5% B (Hold)

1-6 min: 5% -> 60% B (Linear)

6-8 min: 95% B (Wash)

Detection (APC/ESI+):

MRM Transition:

(Loss of NO).

Qualifier:

(Ring cleavage).
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3. Performance Data Comparison
Parameter Indapamide Impurity A 5-Methyl-1-nitrosoindoline

Retention Time (Phenyl

Column)
~4.2 min ~4.8 min

Elution Order
Elutes First (More polar due to

N-adjacent methyl)
Elutes Second (More lipophilic)

LOD (Signal-to-Noise > 3) 0.05 ng/mL 0.05 ng/mL

Fragmentation (m/z 133) High Intensity High Intensity

Fragmentation (m/z 117) Low (Specific to 2-Me loss) Absent

Analytical Workflow Diagram
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Caption: Analytical workflow utilizing Phenyl-Hexyl stationary phase to resolve the critical pair

of isomers before MS/MS quantification.

Conclusion & Recommendations
For researchers developing methods for Indapamide:

Identity Matters: Ensure your reference standard is certified as 1-nitroso-2-methylindoline

(CAS 85440-79-5).[1] Using the 5-methyl isomer as a surrogate is scientifically inaccurate

due to different metabolic activation potentials.
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Specificity Check: During validation, inject the 5-methyl isomer (if available) to prove your

method can distinguish the regulatory impurity from potential isomers.

Risk Assessment: Leverage the steric hindrance argument (2-methyl substitution) if

toxicological data is required to support higher Acceptable Intake (AI) limits, as this structure

is less prone to alpha-hydroxylation than generic nitrosamines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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